ethyl 2-(2-((2-phenyl-1H-indol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C27H26N2O3S2/c1-2-32-27(31)23-19-13-7-9-15-21(19)34-26(23)29-22(30)16-33-25-18-12-6-8-14-20(18)28-24(25)17-10-4-3-5-11-17/h3-6,8,10-12,14,28H,2,7,9,13,15-16H2,1H3,(H,29,30)
• InChI Key: RSKNEASBIYIQRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(NC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C27H26N2O3S2
• Molecular Weight: 490.6 g/mol

Description

Ethyl 2-(2-((2-phenyl-1H-indol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C27H26N2O3S2 and its molecular weight is 490.64. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(2-((2-phenyl-1H-indol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(2-((2-phenyl-1H-indol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

. This suggests that our compound could potentially be used in the development of new anti-inflammatory and analgesic drugs.

Antimicrobial Potential

. This indicates that our compound could be explored for its antimicrobial properties.

Anti-HIV Activity

. This suggests that our compound could potentially be used in anti-HIV research.

Antitubercular Activity

. This indicates that our compound could have potential applications in antitubercular therapy.

Biological Activity

. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. This suggests that our compound could be used in the development of new biologically active compounds.

Synthesis of Other Derivatives

. This suggests that our compound could be used as a starting material in the synthesis of other biologically active compounds.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . In particular, some indole derivatives have been demonstrated to target the RNA-dependent RNA polymerase (RdRp) of both respiratory syncytial virus (RSV) and influenza A virus .

Mode of Action

Indole derivatives have been shown to inhibit viral replication at sub-micromolar ec50 values with lower cytotoxicity comparing with ribavirin . This suggests that the compound may interact with its targets to inhibit their function, thereby preventing the replication of viruses.

Biochemical Pathways

It’s known that indole derivatives can have a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect multiple biochemical pathways, leading to a variety of downstream effects.

Result of Action

Some indole derivatives have been shown to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit the polymerization of tubulin . This suggests that the compound may have similar effects.